Cas no 1892155-53-1 (4-(1-aminocyclopropyl)methyl-2-bromophenol)

• Product Name: 4-(1-aminocyclopropyl)methyl-2-bromophenol
• CAS No: 1892155-53-1
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6271800
• PubChem ID: 117356873
• Update Time: 2025-07-21

4-(1-aminocyclopropyl)methyl-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopropyl)methyl-2-bromophenol
• 1892155-53-1
• 4-[(1-aminocyclopropyl)methyl]-2-bromophenol
• EN300-1906313

• Inchi： 1S/C10H12BrNO/c11-8-5-7(1-2-9(8)13)6-10(12)3-4-10/h1-2,5,13H,3-4,6,12H2
• InChI Key： IWZNCFXQYOKDNV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC1(CC1)N)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-aminocyclopropyl)methyl-2-bromophenol

Chemical Profile of 4-(1-aminocyclopropyl)methyl-2-bromophenol (CAS No. 1892155-53-1)

4-(1-aminocyclopropyl)methyl-2-bromophenol, identified by its Chemical Abstracts Service (CAS) number 1892155-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated phenols, a subgroup known for its diverse biological activities and potential therapeutic applications. The structural uniqueness of 4-(1-aminocyclopropyl)methyl-2-bromophenol lies in its combination of a brominated aromatic ring with an aminocyclopropyl side chain, which contributes to its distinct chemical properties and reactivity.

The molecular structure of 4-(1-aminocyclopropyl)methyl-2-bromophenol consists of a phenolic ring substituted with a bromine atom at the 2-position and an N-substituted cyclopropyl group attached to the 4-position through a methyl bridge. This configuration imparts both lipophilicity and hydrogen bonding capabilities, making it a versatile scaffold for drug design. The presence of the amino group in the cyclopropyl moiety further enhances its potential as an intermediate in synthesizing more complex pharmacophores.

In recent years, 4-(1-aminocyclopropyl)methyl-2-bromophenol has been explored as a key intermediate in the development of novel therapeutic agents. Its bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many active pharmaceutical ingredients (APIs). The aminocyclopropyl group, on the other hand, offers a reactive site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of 4-(1-aminocyclopropyl)methyl-2-bromophenol is its potential in oncology research. Brominated phenols have demonstrated efficacy as kinase inhibitors and antimicrobial agents, and the structural features of this compound suggest similar applications. Preliminary studies have indicated that derivatives of 4-(1-aminocyclopropyl)methyl-2-bromophenol may exhibit inhibitory effects on certain tyrosine kinases, which are overexpressed in various cancers. The cyclopropyl ring, in particular, has been shown to enhance binding affinity to target proteins, making it an attractive moiety for drug development.

The pharmaceutical industry has been increasingly interested in leveraging natural product-inspired scaffolds to discover new drugs. 4-(1-aminocyclopropyl)methyl-2-bromophenol shares structural similarities with some bioactive natural products, suggesting that it could serve as a lead compound for further optimization. Computational modeling studies have predicted that modifications to the aromatic ring or the cyclopropyl side chain could enhance potency and selectivity against specific disease targets.

Another area where 4-(1-aminocyclopropyl)methyl-2-bromophenol shows promise is in anti-inflammatory research. Phenolic compounds are well-known for their anti-inflammatory properties, often mediated through interactions with nuclear factor kappa B (NF-κB) signaling pathways. The bromine atom in 4-(1-aminocyclopropyl)methyl-2-bromophenol may enhance its ability to modulate these pathways, potentially leading to novel anti-inflammatory agents. Additionally, the amino group provides a site for derivatization into amides or ureas, which are common pharmacophores in anti-inflammatory drugs.

In academic research, 4-(1-aminocyclopropyl)methyl-2-bromophenol has been utilized as a building block for exploring new synthetic methodologies. Its unique reactivity allows chemists to develop innovative synthetic routes that could be applied to other complex molecules. For instance, recent publications have demonstrated its use in constructing heterocyclic frameworks through cyclization reactions, expanding the toolkit available for medicinal chemists.

The environmental impact and sustainability of chemical synthesis are also considerations when evaluating compounds like 4-(1-aminocyclopropyl)methyl-2-bromophenol. Efforts have been made to optimize synthetic routes to minimize waste and improve atom economy. Green chemistry principles have been applied to develop more sustainable methods for producing this intermediate, ensuring that its use aligns with global efforts toward sustainable pharmaceutical manufacturing.

Future directions for research on 4-(1-aminocyclopropyl)methyl-2-bromophenol include exploring its role in drug repurposing initiatives. By screening existing libraries of derivatives for biological activity against various diseases, researchers may uncover new therapeutic uses for this compound or related molecules. Additionally, advances in biocatalysis could enable more efficient production methods, reducing reliance on traditional synthetic approaches.

In conclusion,4-(1-aminocyclopropyl)methyl-2-bromophenol (CAS No. 1892155-53-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it valuable as an intermediate for synthesizing novel therapeutic agents targeting cancers, inflammation, and other diseases. As research continues to uncover new applications and synthetic strategies,4-(1-aminocyclopropyl)methyl -2 -bromophenol is poised to remain an important molecule in the ongoing quest to develop safer and more effective treatments.